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Compound of Interest

Compound Name: Datiscin

Cat. No.: B13437614 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive overview of the recommended procedures

for the disposal of Datiscin, a flavonoid glycoside. While specific disposal protocols for

Datiscin are not extensively documented, this document outlines a step-by-step approach

based on general best practices for non-hazardous chemical waste management, tailored to

the known properties of Datiscin.

Understanding Datiscin: A Profile
Datiscin is a naturally occurring flavonoid glycoside found in plants of the Datisca genus.[1] It

is often used as an analytical standard in research.[2] A summary of its key chemical and

physical properties is provided below to inform safe handling and disposal practices.
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Property Value

CAS Number 16310-92-2

Molecular Formula C27H30O15

Molecular Weight 594.53 g/mol

Appearance Powder

Solubility

Soluble in DMSO, Pyridine, Methanol, Ethanol.

[3] Water solubility is estimated at 2285 mg/L @

25 °C.[4]

Boiling Point (estimated) 929.00 °C @ 760.00 mm Hg[4]

Flash Point (estimated) 308.50 °C[4]

Storage Store in a dry, dark place at <+8°C.[2]

Based on available safety data for the related compound Datiscetin, Datiscin is not classified

as a hazardous substance according to Regulation (EC) No 1272/2008.[5] However, it is crucial

to handle all laboratory chemicals with caution.

Experimental Protocol: Standard Laboratory
Chemical Waste Disposal
The following protocol outlines the general steps for the disposal of non-hazardous chemical

waste, which should be adapted for Datiscin.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-

resistant gloves, when handling Datiscin and its waste.

2. Waste Segregation:

Collect Datiscin waste separately from other waste streams. This includes unused Datiscin
powder, contaminated consumables (e.g., pipette tips, weighing boats), and any solutions

containing Datiscin.
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Use a designated, clearly labeled, and sealed container for Datiscin waste. The label should

include the chemical name ("Datiscin Waste") and the primary solvent if in solution.

3. Solid Waste Disposal:

For solid Datiscin powder and contaminated solid consumables, collect them in a sealed,

robust plastic bag or container.

Do not dispose of solid chemical waste in the general trash.

4. Liquid Waste Disposal:

For solutions containing Datiscin, collect them in a compatible, leak-proof, and clearly

labeled waste container.

Do not pour Datiscin solutions down the drain unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

5. Decontamination:

Decontaminate any glassware or equipment that has come into contact with Datiscin using

an appropriate solvent (e.g., ethanol, methanol) and collect the rinsate as chemical waste.

6. Final Disposal:

Follow your institution's specific procedures for the disposal of non-hazardous chemical

waste.

This typically involves contacting the EHS office to arrange for the pickup and disposal of the

waste by a certified waste management company.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Datiscin waste in a

laboratory setting.
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Caption: Datiscin Disposal Workflow.

By adhering to these general guidelines and consulting with your institution's safety office, you

can ensure the safe and responsible disposal of Datiscin waste, fostering a secure and

compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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